Cas no 2171705-20-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hex-4-ynoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hex-4-ynoic acid
• CAS No: 2171705-20-5
• MF: C₂₈H₂₄N₂O₅
• MW: 468.500567436218
• CID: 6495145
• PubChem ID: 165877590
• Update Time: 2024-01-09

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hex-4-ynoic acid
• EN300-1473463
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hex-4-ynoic acid
• 2171705-20-5

• Inchi： 1S/C28H24N2O5/c1-2-3-15-25(27(32)33)29-26(31)22-14-8-9-16-24(22)30-28(34)35-17-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-14,16,23,25H,15,17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ILTDDGIRKMESCX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(NC(C(=O)O)CC#CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.16852187g/mol
• Monoisotopic Mass: 468.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes